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Compound of Interest

Compound Name: Dibromochloroacetonitrile

CAS No.: 144772-39-4

Cat. No.: B141495

Get Quote

This guide provides a comprehensive technical overview of Dibromochloroacetonitrile
(DBCAN), a significant disinfection byproduct (DBP) encountered in water treatment processes.

Designed for researchers, toxicologists, and environmental scientists, this document delves

into the fundamental physicochemical properties, analytical methodologies for detection, and

the toxicological implications of DBCAN exposure.

Core Identity and Physicochemical Properties
Dibromochloroacetonitrile is a halogenated acetonitrile, a class of compounds that has

garnered significant scientific interest due to their prevalence in disinfected water and potential

health effects.[1] Its formation and properties are a direct consequence of its chemical

structure.

Molecular Formula and Structure
The molecular formula for Dibromochloroacetonitrile is C₂Br₂ClN.[2][3] Structurally, it

consists of an acetonitrile core where the two hydrogen atoms of the methyl group have been

substituted by two bromine atoms and one chlorine atom. This high degree of halogenation

significantly influences its chemical reactivity and physical properties.
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Physicochemical Data Summary
The essential physicochemical properties of Dibromochloroacetonitrile are summarized in

the table below. These parameters are critical for predicting its environmental fate, designing

analytical extraction methods, and understanding its toxicokinetics.

Property Value Source(s)

CAS Number 144772-39-4 [2][3]

Molecular Weight 233.29 g/mol [2][3]

Molecular Formula C₂Br₂ClN [2][3][4]

Density 2.5 ± 0.1 g/cm³ [2]

Boiling Point 118.2 ± 35.0 °C at 760 mmHg [2]

LogP (Octanol/Water Partition

Coeff.)
2.86 [2]

Vapor Pressure 16.8 ± 0.2 mmHg at 25°C [2]

Synonyms
2,2-Dibromo-2-

chloroacetonitrile
[3]

Environmental Formation and Significance
Dibromochloroacetonitrile is not a commercially produced chemical but rather an unintended

byproduct of water disinfection.[5] Its presence in drinking water is a direct result of chemical

reactions between disinfectants and naturally occurring organic and inorganic matter in the

source water.

Mechanism of Formation
The primary pathway for DBCAN formation involves the reaction of strong oxidizing

disinfectants, such as chlorine or ozone, with natural organic matter (NOM).[1][5] This process

is significantly influenced by the presence of bromide ions (Br⁻) in the source water.

The Role of Precursors: NOM, which includes substances like humic and fulvic acids derived

from decaying plant and animal matter, as well as specific amino acids, provides the
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necessary carbon and nitrogen backbone.[5]

The Role of Disinfectants: Chlorine (in the form of hypochlorous acid) or ozone acts as the

oxidizing agent that breaks down NOM into smaller, more reactive fragments.

The Role of Bromide: In waters with elevated bromide levels, the disinfectant oxidizes

bromide to form hypobromous acid. This species is a more potent halogenating agent than

hypochlorous acid, leading to the preferential formation of brominated DBPs, including

DBCAN.[6] A shift from chlorinated to brominated byproducts is commonly observed in such

conditions.[6]

This formation chemistry explains why the concentration and specific speciation of

haloacetonitriles can vary significantly between different water treatment facilities, depending

on their source water quality and treatment practices.[5]

Analytical Methodology: Detection and
Quantification
Accurate quantification of Dibromochloroacetonitrile in aqueous matrices is essential for

regulatory compliance, exposure assessment, and toxicological studies. The standard

approach involves liquid-liquid extraction followed by gas chromatography.

Causality in Method Selection
The selection of Gas Chromatography with an Electron Capture Detector (GC-ECD), as

outlined in methodologies like U.S. EPA Method 551.1, is based on sound chemical principles:

[7]

Volatility: Haloacetonitriles like DBCAN are semi-volatile, making them amenable to

separation in the gas phase via GC.

Sensitivity: The presence of three electronegative halogen atoms (two bromine, one chlorine)

makes DBCAN highly responsive to an Electron Capture Detector. The ECD is exceptionally

sensitive to halogenated compounds, allowing for the detection of trace concentrations (in

the μg/L range) typical in drinking water.[8]
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Extraction: A non-polar solvent like methyl-tert-butyl ether (MTBE) is used for liquid-liquid

extraction.[7] Based on DBCAN's relatively high LogP value, it preferentially partitions from

the aqueous phase (water sample) into the organic solvent, effectively concentrating the

analyte for analysis.

Standard Analytical Workflow Protocol (Based on EPA
Method 551.1)

Sample Collection & Preservation: Collect a 35-40 mL water sample in a vial containing a

reducing agent (e.g., ammonium chloride or sodium sulfite) to quench any residual

disinfectant, preventing further DBP formation post-collection.

Extraction:

Add 2 mL of methyl-tert-butyl ether (MTBE) to the 35 mL sample.[7]

Shake vigorously for 1-2 minutes to facilitate the transfer of DBCAN from the aqueous to

the organic phase.

Allow the phases to separate. The MTBE layer, containing the analyte, will be on top.

Analysis:

Carefully transfer a portion of the MTBE extract into an autosampler vial.

Inject 2 µL of the extract into a GC-ECD system equipped with a fused silica capillary

column.[7]

Quantification:

Run a series of aqueous calibration standards through the same extraction and analysis

procedure.[7]

Generate a calibration curve by plotting the instrument response against the known

concentrations of the standards.
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Determine the concentration of DBCAN in the sample by comparing its instrument

response to the calibration curve.

Analytical Workflow Diagram

Sample Preparation

Instrumental Analysis

Data Processing

1. Sample Collection
(with quenching agent)

2. Liquid-Liquid Extraction
(with MTBE)

35 mL sample + 2 mL MTBE

3. GC Injection
(2 µL of extract)

4. Chromatographic Separation
(Capillary Column)

5. ECD Detection

6. Quantification

Calibration Curve
(from extracted standards)

Fig 1. Standard workflow for DBCAN analysis.
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Caption: Fig 1. Standard workflow for DBCAN analysis via LLE and GC-ECD.

Toxicological Profile and Health Implications
The study of Dibromochloroacetonitrile's toxicity is crucial for understanding the potential

health risks associated with long-term exposure through drinking water. Research indicates that

DBCAN can exert cytotoxic and genotoxic effects through multiple mechanisms.

Genotoxicity and Carcinogenicity
While classified by IARC as "not classifiable as to its carcinogenicity to humans" (Group 3),

studies have shown that DBCAN can induce DNA damage.[8] It has been reported to cause

DNA breaks and increase sister chromatid exchange in mammalian cells.[9] Unlike some

mutagens, DBCAN's carcinogenic potential may stem from its ability to disrupt cellular

processes that maintain genomic integrity.[10] Specifically, research suggests DBCAN may

promote cancer by perturbing the S phase of the cell cycle and blocking the Chk1-dependent

response to replication fork damage.[9]

Cellular Mechanism of Toxicity: Oxidative Stress
A primary mechanism underlying DBCAN's toxicity is the induction of oxidative stress.[11]

Exposure to DBCAN has been shown to trigger apoptosis (programmed cell death) in rat

intestinal epithelial cells. This process is mechanistically linked to a severe redox imbalance

within the cells.

The proposed pathway is as follows:

Exposure: DBCAN enters the intestinal epithelial cells.

Redox Imbalance: The compound's metabolism or presence leads to an increase in reactive

oxygen species (ROS).

Glutathione Depletion: This is followed by a significant depletion of reduced glutathione

(GSH), a critical intracellular antioxidant.[11]

Oxidative Damage: The lack of sufficient antioxidants allows ROS to damage cellular

components, evidenced by increased levels of malondialdehyde (MDA), a marker of lipid

peroxidation.[11]
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Apoptosis: The overwhelming oxidative stress ultimately triggers the apoptotic cascade,

leading to cell death.

This pathway highlights how chronic exposure could compromise the integrity of the

gastrointestinal lining.

Diagram of Proposed Toxicological Pathway

Dibromochloroacetonitrile
(DBCAN) Exposure

Increased Reactive
Oxygen Species (ROS)

Depletion of Reduced
Glutathione (GSH)

Oxidative Stress
(Increased Lipid Peroxidation)

reduces antioxidant defense

Apoptosis in Intestinal
Epithelial Cells

Fig 2. Oxidative stress-induced apoptosis by DBCAN.
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Caption: Fig 2. Proposed pathway of oxidative stress-induced apoptosis by DBCAN.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b141495?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141495?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

